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Compound of Interest

Compound Name: Dazomet

Cat. No.: B121842

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical and physical properties of
Dazomet, a widely used soil fumigant. It details its structure, mechanism of action through
degradation, and standard experimental protocols for its analysis.

Chemical Identity and Structure

Dazomet, known chemically as 3,5-dimethyl-1,3,5-thiadiazinane-2-thione, is a heterocyclic
organic compound.[1][2] It functions as a broad-spectrum biocide, effective as a nematicide,
fungicide, herbicide, and insecticide.[3][4] Its activity stems from its decomposition in moist
environments into the active fumigant, methyl isothiocyanate (MITC).[4][5]

IUPAC Name: 3,5-dimethyl-1,3,5-thiadiazinane-2-thione[1][2]

CAS Number: 533-74-4[1][5]

Molecular Formula: CsH1oN2S2[1][6]

Synonyms: Mylone, Basamid, DMTT, Thiazone[1][5]

The molecular structure of Dazomet consists of a six-membered thiadiazinane ring with two
methyl groups attached to the nitrogen atoms and a thione group (C=S) at the second position.

[1]
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Sample Preparation

1. Collect 50mL
Aqueous Sample

2. Adjust pH to 10-12

3. Hydrolyze for 3 hours
(Dazomet - MITC)

4. Add Salt & Extract
with Ethyl Acetate

5. Separate Organic Phase

Instrumental Analysis

6. Inject Extract into GC-NPD

7. Quantify MITC Peak

8. Calculate Dazomet Conc.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Dazomet | C5SH10N2S2 | CID 10788 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 2. bcpcepesticidecompendium.org [bepcepesticidecompendium.org]

o 3. Dazomet | 533-74-4 [chemicalbook.com]

e 4. Dazomet [titanunichem.com]

» 5. Dazomet - Wikipedia [en.wikipedia.org]

e 6. scbt.com [scbt.com]

« To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Properties
and Structure of Dazomet]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121842#dazomet-chemical-properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

